Cas no 97461-39-7 (tert-butyl 3-(5-nitrofuran-2-yl)prop-2-enoate)

97461-39-7 structure
Product name:tert-butyl 3-(5-nitrofuran-2-yl)prop-2-enoate
tert-butyl 3-(5-nitrofuran-2-yl)prop-2-enoate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl 3-(5-nitrofuran-2-yl)prop-2-enoate
- 97461-39-7
- 5-Nitro-2-furylacrylic acid, t-butyl ester
- 3-(5-Nitro-2-furanyl)-2-propenoic acid 1,1-dimethylethyl ester
- CCRIS 5641
- 5-Nitro-2-furanacrylic acid, 1,1-dimethylethyl ester
- 2-Propenoic acid, 3-(5-nitro-2-furanyl)-, 1,1-dimethylethyl ester
-
- Inchi: InChI=1S/C11H13NO5/c1-11(2,3)17-10(13)7-5-8-4-6-9(16-8)12(14)15/h4-7H,1-3H3
- InChI Key: MBWSTIVJDFXNEZ-UHFFFAOYSA-N
- SMILES: CC(C)(C)OC(=O)C=CC1=CC=C(O1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 239.079373
- Monoisotopic Mass: 239.079373
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.1
- Topological Polar Surface Area: 85.3
Experimental Properties
- Density: 1.229
- Boiling Point: 332.1°C at 760 mmHg
- Flash Point: 154.7°C
- Refractive Index: 1.542
tert-butyl 3-(5-nitrofuran-2-yl)prop-2-enoate Related Literature
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Barbara Schininà,Andrea Martorana,Nicola Antonio Colabufo,Marialessandra Contino,Mauro Niso,Maria Grazia Perrone,Guido De Guidi,Alfio Catalfo,Giancarlo Rappazzo,Elisa Zuccarello,Orazio Prezzavento,Emanuele Amata,Antonio Rescifina,Agostino Marrazzo RSC Adv., 2015,5, 47108-47116
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Dhanshri C. Juvale,Vishal V. Kulkarni,Hemantkumar S. Deokar,Nilesh K. Wagh,Subhash B. Padhye,Vithal M. Kulkarni Org. Biomol. Chem., 2006,4, 2858-2868
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Yi Ma,Zhengbo Han,Yongke He,Liguo Yang Chem. Commun., 2007, 4107-4109
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Ian S. Kinstlinger,Jordan S. Miller Lab Chip, 2016,16, 2025-2043
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Shouqin Tain,Neway Belachew,Kwadwo Asare Owusu,Xiujian Zhao RSC Adv., 2021,11, 13556-13563
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Kuiwei Qin,Xuefei Lv,Qiaorui Xing,Rui Li,Yulin Deng Anal. Methods, 2016,8, 2584-2591
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Z. C. Kennedy,J. F. Christ,K. A. Evans,B. W. Arey,L. E. Sweet,M. G. Warner,R. L. Erikson,C. A. Barrett Nanoscale, 2017,9, 5458-5466
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Yanying Rao,Qingfeng Chen,Fanjuan Kong,Jian Dong,Weiping Qian Anal. Methods, 2011,3, 1969-1974
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Amrit Kumar Thakur,Ravishankar Sathyamurthy,Velraj Ramalingam,Iseult Lynch,Swellam Wafa Sharshir,Zhenjun Ma,Ganeshkumar Poongavanam,Suyeong Lee,Yeseul Jeong,Jang-Yeon Hwang Environ. Sci.: Processes Impacts, 2021,23, 923-946
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